Cas no 10813-74-8 (Secretin Acetate)

• Product Name: Secretin Acetate
• CAS No: 10813-74-8
• MF: C₁₃₂H₂₂₄N₄₄O₄₃
• MW: 3115.45998859406
• CID: 93974
• PubChem ID: 53395952
• Update Time: 2025-04-18

Secretin Acetate Chemical and Physical Properties

Names and Identifiers

• Secretin Acetate
• Porcine secretin acetate
• Acetic acid--histidylseryl-alpha-aspartylglycylthreonylphenylalanylthreonylseryl-alpha-glutamylleucylserylarginylleucylarginyl-alpha-aspartylserylalanylarginylleucylglutaminylarginylleucylleucylglutaminylglycylleucylvalinamide (1/1)
• Porcine secretin (acetate)
• 10813-74-8
• DTXSID30694214
• Secretin, porcine
• 17034-34-3

• Inchi： 1S/C130H220N44O41.C2H4O2/c1-59(2)41-79(119(208)173-99(65(13)14)102(134)191)152-94(183)52-148-105(194)76(31-34-92(132)181)157-114(203)82(44-62(7)8)164-116(205)83(45-63(9)10)162-108(197)73(28-22-38-145-128(137)138)154-111(200)77(32-35-93(133)182)158-115(204)81(43-61(5)6)160-107(196)72(27-21-37-144-127(135)136)153-103(192)66(15)151-121(210)88(54-175)169-118(207)87(50-98(189)190)166-110(199)74(29-23-39-146-129(139)140)155-113(202)80(42-60(3)4)161-109(198)75(30-24-40-147-130(141)142)156-122(211)90(56-177)170-117(206)84(46-64(11)12)163-112(201)78(33-36-96(185)186)159-123(212)91(57-178)171-126(215)101(68(17)180)174-120(209)85(47-69-25-19-18-20-26-69)167-125(214)100(67(16)179)172-95(184)53-149-106(195)86(49-97(187)188)165-124(213)89(55-176)168-104(193)71(131)48-70-51-143-58-150-70;1-2(3)4/h18-20,25-26,51,58-68,71-91,99-101,175-180H,21-24,27-50,52-57,131H2,1-17H3,(H2,132,181)(H2,133,182)(H2,134,191)(H,143,150)(H,148,194)(H,149,195)(H,151,210)(H,152,183)(H,153,192)(H,154,200)(H,155,202)(H,156,211)(H,157,203)(H,158,204)(H,159,212)(H,160,196)(H,161,198)(H,162,197)(H,163,201)(H,164,205)(H,165,213)(H,166,199)(H,167,214)(H,168,193)(H,169,207)(H,170,206)(H,171,215)(H,172,184)(H,173,208)(H,174,209)(H,185,186)(H,187,188)(H,189,190)(H4,135,136,144)(H4,137,138,145)(H4,139,140,146)(H4,141,142,147);1H3,(H,3,4)
• InChI Key： VVFCPAYEMPIQMB-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(C(CCCNC(=N)N)NC(C(CCC(N)=O)NC(C(CC(C)C)NC(C(CCCNC(=N)N)NC(C(C)NC(C(CO)NC(C(CC(=O)O)NC(C(CCCNC(=N)N)NC(C(CC(C)C)NC(C(CCCNC(=N)N)NC(C(CO)NC(C(CC(C)C)NC(C(CCC(=O)O)NC(C(CO)NC(C(C(C)O)NC(C(CC1C=CC=CC=1)NC(C(C(C)O)NC(CNC(C(CC(=O)O)NC(C(CO)NC(C(CC1=CNC=N1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC(C(NC(C(NCC(NC(C(NC(C(N)=O)C(C)C)=O)CC(C)C)=O)=O)CCC(N)=O)=O)CC(C)C.OC(C)=O

Computed Properties

• Exact Mass: 3113.67000
• Monoisotopic Mass: 3113.669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 53
• Hydrogen Bond Acceptor Count: 49
• Heavy Atom Count: 219
• Rotatable Bond Count: 109
• Complexity: 7010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 27
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1460A^2

Experimental Properties

• PSA: 1458.75000
• LogP: -0.22410